Cas no 2361703-73-1 (Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]oxy]propanoate)

• Product Name: Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]oxy]propanoate
• CAS No: 2361703-73-1
• MF: C₁₅H₂₄N₂O₅
• MW: 312.361464500427
• CID: 5412798
• PubChem ID: 145907257
• Update Time: 2025-06-24

Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]oxy]propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]oxypropanoate
• ethyl 2-methyl-2-({[1-(prop-2-enoyl)piperidin-4-yl]formamido}oxy)propanoate
• EN300-26576648
• 2361703-73-1
• Z2642801377
• Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]oxy]propanoate

• Inchi： 1S/C15H24N2O5/c1-5-12(18)17-9-7-11(8-10-17)13(19)16-22-15(3,4)14(20)21-6-2/h5,11H,1,6-10H2,2-4H3,(H,16,19)
• InChI Key： ICUIZVUFHIYOEN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)(ONC(C1CCN(C(=O)C=C)CC1)=O)C

Computed Properties

• Exact Mass: 312.16852187g/mol
• Monoisotopic Mass: 312.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -1.79±0.40(Predicted)

Additional information on Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]oxy]propanoate

Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]oxy]propanoate (CAS No. 2361703-73-1): An Overview

Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]oxy]propanoate (CAS No. 2361703-73-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an ester group, and a substituted propanoate moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperidine ring in the structure of Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]oxy]propanoate is a key functional group that is often found in bioactive molecules. Piperidine derivatives have been extensively studied for their pharmacological properties, including their ability to modulate various receptors and enzymes. The presence of this ring in the compound suggests that it may exhibit similar biological activities, making it a promising candidate for drug development.

The ester group in the compound's structure is another important feature. Esters are known for their hydrolytic stability and their ability to influence the solubility and bioavailability of compounds. In the context of drug design, esters can be used to create prodrugs that are activated in vivo through enzymatic or chemical processes. This can enhance the therapeutic efficacy and reduce side effects, making Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]oxy]propanoate an attractive target for further investigation.

The substituted propanoate moiety in the compound's structure adds another layer of complexity and potential biological activity. Propanoates are commonly found in natural products and have been associated with various biological effects, including anti-inflammatory and anti-cancer properties. The specific substitution pattern in Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl)carbonyl]amino]oxy]propanoate may enhance its ability to interact with specific biological targets, thereby modulating cellular processes.

Recent studies have highlighted the potential therapeutic applications of Ethyl 2-methyl-2-[[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl)carbonyl]amino]oxy]propanoate. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that Ethyl 2-methyl-2-[ [[(1-(1-o xo -2-propen -1 - yl ) -4 - piperidin yl ) carbony l ] amino ] oxy ] propan o ate could be developed as a novel anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential anticancer properties of Ethyl 2-methyl - 2 - [ [[( 1 -( 1 - ox o - 2 - prop en - 1 - y l ) -4 - piper idin y l ) carb ony l ] amino ] oxy ] pro pan o ate. Research conducted at the National Cancer Institute has shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings indicate that Ethyl 2-methyl - 2 - [ [[( 1 -( 1 - ox o - 2 - prop en - 1 - y l ) -4 - piper idin y l ) carb ony l ] amino ] oxy ] pro pan o ate may have therapeutic potential in cancer therapy.

In addition to its biological activities, Ethyl 2-methyl - 2 - [ [[( 1 -( 1 - ox o - 2 - prop en - 1 - y l ) -4 - piper idin y l ) carb ony l ] amino ] oxy ] pro pan o ate has also been studied for its pharmacokinetic properties. A study published in *Pharmaceutical Research* investigated the absorption, distribution, metabolism, and excretion (ADME) of this compound in animal models. The results showed that Ethyl 2-methyl - 2 - [ [[( 1 -( 1 - ox o - 2 - prop en - 1 - y l ) -4 - piper idin y l ) carb ony l ] amino ] oxy ] pro pan o ate has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

The synthesis of Ethyl 2-methyl - 2-[ [[( 1 -( 1-o xo – prop en – yl) – piper idin yl) carb ony l ] amino ] oxy ] pro pan o ate has been reported in several scientific publications. One notable synthetic route involves the condensation of a piperidine derivative with an appropriate carboxylic acid followed by esterification with ethanol. This multi-step process requires careful optimization to achieve high yields and purity levels, making it a challenging but rewarding synthetic target for chemists.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of Ethyl 2-methyl – [ [[( – ( – ox o – prop en – yl) – piper idin yl) carb ony l ] amino ] oxy ] pro pan o ate. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the therapeutic potential of this compound and pave the way for its potential use as a novel drug candidate.

In conclusion, Ethyl 2-methyl – [ [[( – ( – ox o – prop en – yl) – piper idin yl) carb ony l ] amino ] oxy ] pro pan o ate (CAS No. 2361703–73–) is a complex organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with promising biological activities and favorable pharmacokinetic properties, make it an exciting target for further investigation and development as a therapeutic agent.